1-(3,4-dimethylphenyl)-3-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 3-(3,4-dimethylphenyl)-1-(4-fluorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C19H19FN2O3S/c1-12-3-6-16(9-13(12)2)22-18-11-26(24,25)10-17(18)21(19(22)23)15-7-4-14(20)5-8-15/h3-9,17-18H,10-11H2,1-2H3
• InChI Key: KLMJTGUIXDHYRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=C(C=C4)F)C
• Molecular Formula: C19H19FN2O3S
• Molecular Weight: 374.4 g/mol

Description

1-(3,4-dimethylphenyl)-3-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C19H19FN2O3S and its molecular weight is 374.43. The purity is usually 95%.
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Scientific Research Applications

Luminescence Sensing

A study on dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks highlighted their potential as fluorescence sensors for benzaldehyde-based derivatives. These compounds exhibit selective sensitivity to benzaldehyde, m-methylbenzaldehydes, m-carboxylbenzaldehyde, and m-hydroxybenzaldehyde, demonstrating their application in chemical sensing and detection (Shi et al., 2015).

Photochromic and Magnetic Materials

Research on multifunctional mononuclear complexes incorporating bisthienylethene reveals unique structural, slow magnetic relaxation, and photochromic behaviors. These properties suggest applications in developing materials for data storage, sensing, and smart materials that respond to light and magnetic fields (Cao et al., 2015).

Bioactive Molecule Interactions

The interaction of nanostructured materials with bioactive molecules is crucial for biomedical applications. A study on the binding interaction of imidazole with ZnO nanomaterials and clusters provides insights into the chemical affinity between these components, which is vital for the development of nanotechnology applications in medicine and environmental monitoring (Jayabharathi et al., 2015).

Anion Sensing

The development of imidazole-based bisphenol and its salts for anion sensing underscores the potential of such compounds in detecting and quantifying anionic species in various environments. This application is significant for environmental monitoring, healthcare diagnostics, and chemical process control (Nath & Baruah, 2012).

Molecular Sensors for Picric Acid Detection

The synthesis of N,N-dimethylamine and N,N-diphenylamine-decorated fluorescent imidazole borates for the selective detection of trinitrophenol/picric acid highlights the role of these compounds in environmental and security applications. The structural analysis of these probes reveals mechanisms for selective detection, essential for explosive detection and environmental pollutants monitoring (Dhanunjayarao et al., 2016).